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Introduction

Diisononyl phthalate (DINP) is a high-production-volume chemical primarily used as a
plasticizer in polyvinyl chloride (PVC) and other polymers. Unlike simpler phthalates, DINP is
not a single chemical entity but rather a complex mixture of branched-chain C9 alkyl esters of
1,2-benzenedicarboxylic acid. This isomeric complexity presents unique challenges for its
analysis and toxicological assessment. This technical guide provides an in-depth exploration of
the structure of DINP and its various isomers, supported by quantitative data, detailed
experimental protocols, and visual representations of its chemical structures and biological
interactions.

Chemical Structure and Isomers of Diisononyl
Phthalate

DINP is synthesized by the esterification of phthalic anhydride with a mixture of isomeric
isononyl alcohols. The composition of the final DINP product, and therefore the distribution of
its isomers, is dependent on the manufacturing process of the isononyl alcohol precursor. Two
common commercial grades of DINP are available, distinguished by their Chemical Abstracts
Service (CAS) numbers: 68515-48-0 and 28553-12-0. These grades differ in the specific blend
of C8, C9, and C10 branched-chain alcohols used in their production.[1]
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The primary isononyl alcohol isomers that form the alkyl side chains of DINP include various
methyl-substituted octanols and dimethyl-substituted heptanols. A significant component in
many commercial DINP mixtures is derived from 4-methyloctanol. The general structure of a
diisononyl phthalate molecule consists of a central benzene ring with two ester groups at
adjacent positions, each connected to a branched nine-carbon alkyl chain.

Below are the generalized structures of the phthalate backbone and examples of the major
isononyl alcohol precursors that contribute to the isomeric mixture of DINP.

Caption: Phthalic anhydride and major isononyl alcohol precursors.

The esterification of phthalic anhydride with these alcohols results in a complex mixture of
diisononyl phthalate isomers. The structures below represent some of the major isomers
present in commercial DINP.

Representative Diisononyl Phthalate Isomer Structures

Di(4-methyloctyl) phthalate Di(3,5-dimethylheptyl) phthalate Di(3-ethyl-5-methylheptyl) phthalate

Click to download full resolution via product page

Caption: Structures of major diisononyl phthalate isomers.

Physicochemical Properties

The isomeric nature of DINP results in a range of physicochemical properties rather than single
values. The following table summarizes the key quantitative data for commercial DINP
mixtures.
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Property Value Reference
Molecular Formula (average) C26H4204 [1]
Molecular Weight (average) 418.6 g/mol [1]

Appearance Oily, colorless liquid

Boiling Point >250 °C at 101.3 kPa
Melting Point Approx. -48 °C

Density 0.972 - 0.976 g/cm3 at 20 °C

Water Solubility

<1pg/Lat25°C

log Kow (Octanol-Water

Partition Coefficient)

>8

Vapor Pressure

<1.1x 107 kPa at 20 °C

Experimental Protocols
Synthesis of Diisononyl Phthalate

The industrial synthesis of DINP is achieved through the direct esterification of phthalic

anhydride with isononyl alcohol. The following protocol is a representative laboratory-scale

synthesis.

Materials and Equipment:

Phthalic anhydride

Isononyl alcohol (isomer mixture)

Catalyst (e.qg., sulfuric acid or p-toluenesulfonic acid)

Toluene (for azeotropic removal of water)

5% Sodium carbonate solution

Anhydrous magnesium sulfate
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» Round-bottom flask with a heating mantle and magnetic stirrer
o Dean-Stark apparatus

e Condenser

e Separatory funnel

e Rotary evaporator

Protocol:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, Dean-Stark
apparatus, and condenser, combine phthalic anhydride and a molar excess of isononyl
alcohol. Add toluene to the flask.

» Catalyst Addition: Slowly add the acid catalyst to the reaction mixture while stirring.

 Esterification: Heat the mixture to reflux. The water produced during the reaction will be
collected in the Dean-Stark trap.

o Reaction Monitoring: Monitor the progress of the reaction by measuring the amount of water
collected. The reaction is considered complete when the theoretical amount of water has
been collected.

¢ Neutralization: Cool the reaction mixture and transfer it to a separatory funnel. Wash the
organic layer with a 5% sodium carbonate solution to neutralize the acid catalyst, followed by
several washes with deionized water until the aqueous layer is neutral.

» Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the toluene and any unreacted isononyl alcohol using a rotary evaporator.

« Purification: The crude DINP can be further purified by vacuum distillation to remove any
remaining impurities.

Analysis of Diisononyl Phthalate Isomers by Gas
Chromatography-Mass Spectrometry (GC-MS)
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Due to the complexity of the isomer mixture, GC-MS is the preferred method for the analysis of
DINP. The following is a general protocol for the separation and identification of DINP isomers.

Instrumentation:

e Gas chromatograph with a mass selective detector (GC-MS)

o Capillary column suitable for phthalate analysis (e.g., 5% phenyl-methylpolysiloxane)

Sample Preparation:

» Extraction: Dissolve the sample containing DINP in a suitable solvent such as
dichloromethane or hexane. For solid samples (e.g., PVC), solvent extraction may be
required.

 Dilution: Dilute the extract to an appropriate concentration for GC-MS analysis.

GC-MS Parameters:

Injector Temperature: 280 °C

« Injection Mode: Splitless

e Carrier Gas: Helium at a constant flow rate

e Oven Temperature Program:

o Initial temperature: 100 °C, hold for 1 minute

o Ramp: 15 °C/minute to 320 °C

o Final hold: 320 °C for 10 minutes

e MS Transfer Line Temperature: 280 °C

¢ lon Source Temperature: 230 °C

« lonization Mode: Electron lonization (El) at 70 eV
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e Scan Range: m/z 50-500

Data Analysis: The identification of DINP isomers is challenging due to the co-elution of many
isomers and the similarity of their mass spectra. The characteristic fragment ion for most
phthalates is m/z 149. The molecular ion cluster can be used to confirm the presence of C9
esters. Isomer-specific quantification is difficult and often, the total DINP concentration is
reported as the sum of all integrated isomer peaks.

Biological Interactions: The NF-kB Signaling
Pathway

Diisononyl phthalate has been shown to interact with various biological pathways. One
notable interaction is its effect on the Nuclear Factor-kappa B (NF-kB) signaling pathway, which
plays a crucial role in inflammation and immune responses. Exposure to DINP has been linked
to the exacerbation of allergic dermatitis through the activation of the NF-kB pathway.

The following diagram illustrates the canonical NF-kB signaling pathway and indicates the
potential point of influence by DINP.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b122871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Diisononyl Phthalate Pro-inflammatory Stimuli
(DINP) (e.g., TNF-q, IL-1)

Exacerbates resp onsel

Receptor

IKK Complex
(IKKa, IKKB, NEMO)

Proteasome

Ubiquitination &
Degradation

NF-kB
(p50/p65)

Phosphorylation

Pro-inflammatory’
Gene Expressiof

Active NF-kB
(P50/p65)

Click to download full resolution via product page

Caption: The NF-kB signaling pathway and potential influence of DINP.

Experimental and Analytical Workflow

The following diagram outlines a logical workflow for the synthesis, purification, and analysis of

diisononyl phthalate, as detailed in the experimental protocols.

© 2025 BenchChem. All rights reserved. 7/10

Tech Support


https://www.benchchem.com/product/b122871?utm_src=pdf-body-img
https://www.benchchem.com/product/b122871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification

Start: Phthalic Anhydride
+ Isononyl Alcohol

Esterification

(Acid Catalyst, Reflux)
Neutralization
(Wash with Na2CO3)
Drying
(Anhydrous MgS0O4)
Solvent Removal

(Rotary Evaporation)

Purification
(Vacuum Distillation)

Pure Diisononyl Phthalate

1
IProceed to Analysis

Analysis

Sample Preparation
(Dissolution/Extraction)
GC-MS Analysis

Data Analysis
(Isomer Identification)

End: Characterized DINP

Click to download full resolution via product page

Caption: Experimental workflow for DINP synthesis and analysis.
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Conclusion

Diisononyl phthalate is a complex isomeric mixture whose physicochemical and toxicological
properties are a function of its specific composition. Understanding the structure of its major
isomers is crucial for accurate analytical characterization and for elucidating its biological
activities. The protocols and data presented in this guide provide a foundational resource for
researchers working with this important industrial chemical. Further research is needed to fully
characterize all isomers present in commercial mixtures and to understand their individual
contributions to the overall toxicological profile of DINP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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